Cas no 1267973-48-7 (6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one)
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
- 6-Amino-1,3-dimethyl-1,2,3,4-tetrahydroquinolin-2-one
- 3401AJ
- SB32571
-
- MDL: MFCD19348076
- Inchi: 1S/C11H14N2O/c1-7-5-8-6-9(12)3-4-10(8)13(2)11(7)14/h3-4,6-7H,5,12H2,1-2H3
- InChI Key: MWWDBUYKDCAUSZ-UHFFFAOYSA-N
- SMILES: O=C1C(C)CC2C=C(C=CC=2N1C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 241
- XLogP3: 1.1
- Topological Polar Surface Area: 46.3
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB538494-100 mg |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; . |
1267973-48-7 | 100MG |
€542.50 | 2023-04-14 | ||
| abcr | AB538494-250 mg |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; . |
1267973-48-7 | 250MG |
€857.00 | 2023-04-14 | ||
| abcr | AB538494-500 mg |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; . |
1267973-48-7 | 500MG |
€925.40 | 2022-07-28 | ||
| abcr | AB538494-1 g |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one; . |
1267973-48-7 | 1g |
€1,634.80 | 2022-07-28 | ||
| eNovation Chemicals LLC | D971508-100mg |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one |
1267973-48-7 | 95% | 100mg |
$325 | 2024-07-28 | |
| eNovation Chemicals LLC | D971508-250mg |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one |
1267973-48-7 | 95% | 250mg |
$525 | 2024-07-28 | |
| eNovation Chemicals LLC | D971508-500mg |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one |
1267973-48-7 | 95% | 500mg |
$940 | 2024-07-28 | |
| eNovation Chemicals LLC | D971508-1g |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one |
1267973-48-7 | 95% | 1g |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | D971508-5g |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one |
1267973-48-7 | 95% | 5g |
$5465 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0370-1g |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one |
1267973-48-7 | 97% | 1g |
8463.46CNY | 2021-05-08 |
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one
Introduction to 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one (CAS No. 1267973-48-7)
6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one (CAS No. 1267973-48-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and therapeutic applications. The unique structural features of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one make it an attractive candidate for the development of novel drugs and therapeutic agents.
The chemical structure of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one consists of a quinoline ring system with specific functional groups that contribute to its biological activity. The presence of an amino group at the 6-position and methyl groups at the 1 and 3 positions enhances its solubility and reactivity, making it suitable for various chemical modifications and derivatizations. These modifications can be tailored to optimize the compound's pharmacological properties, such as potency, selectivity, and bioavailability.
Recent studies have highlighted the potential of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation and pain.
In addition to its anti-inflammatory effects, 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and disrupt viral replication processes.
The pharmacokinetic properties of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for sustained therapeutic effects.
To further enhance the therapeutic potential of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one, researchers have explored various drug delivery systems. Nanoparticle-based formulations have been developed to improve the solubility and stability of the compound, thereby enhancing its bioavailability and reducing side effects. These formulations have shown promising results in preclinical studies and are currently being evaluated in clinical trials.
The safety profile of 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one has been extensively evaluated in both in vitro and in vivo studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, ongoing safety monitoring is essential to ensure long-term safety and efficacy.
In conclusion, 6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one (CAS No. 1267973-48-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
1267973-48-7 (6-Amino-1,3-dimethyl-3,4-dihydro-1H-quinolin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)